Cas no 1245617-64-4 (Ethyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Ethyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 1245617-64-4
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• CID: 2116143
• Update Time: 2023-08-04

Ethyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Ethyl 2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• Inchi： 1S/C16H23BO4/c1-7-19-14(18)13-9-8-12(10-11(13)2)17-20-15(3,4)16(5,6)21-17/h8-10H,7H2,1-6H3
• InChI Key： SQYOCUYUOZHWFJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OCC)=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Topological Polar Surface Area: 44.8